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Compound of Interest

Compound Name: Flobufen

Cat. No.: B055729

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flobufen is a non-steroidal anti-inflammatory drug (NSAID) with antirheumatic and antiarthritic
properties.[1] Accurate and reproducible experimental results rely on the proper preparation,
storage, and handling of Flobufen stock solutions. This document provides detailed protocols
for the preparation of Flobufen stock solutions and procedures to assess their stability over
time, ensuring the integrity of the compound for research and development purposes.

Flobufen Chemical Properties:

Property Value Reference
Chemical Formula C17H14F203 [1]
Molecular Weight 304.29 g/mol [1][2]
Appearance Solid powder [1]

Purity >98% [1]
Solubility Soluble in DMSO [1]

Flobufen Stock Solution Preparation
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This protocol describes the preparation of a 10 mM Flobufen stock solution in Dimethyl
Sulfoxide (DMSO).

Materials:

Flobufen powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials with PTFE-lined screw caps
Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)

Protocol:

Preparation: In a sterile environment, allow the Flobufen powder and anhydrous DMSO to
equilibrate to room temperature.

Weighing: Accurately weigh a precise amount of Flobufen powder (e.g., 3.043 mg for 1 mL
of a 10 mM solution) and transfer it to a sterile amber glass vial.

Dissolution: Add the desired volume of anhydrous DMSO to the vial containing the Flobufen
powder.

Mixing: Tightly cap the vial and vortex thoroughly until the Flobufen is completely dissolved.
If necessary, briefly sonicate the solution to aid dissolution.

Labeling: Clearly label the vial with the compound name, concentration, solvent, preparation
date, and the name of the preparer.

Storage: Store the stock solution at -20°C for long-term storage or at 4°C for short-term use,
protected from light.
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Storage and Handling of Flobufen Stock Solutions

Proper storage and handling are crucial to maintain the stability of Flobufen stock solutions.

Recommended Storage Conditions:

Storage Duration Temperature Light Conditions Container
) Tightly sealed glass
Short-term (days to Protected from light ] ] ]
0-4°C ) vials with PTFE-lined
weeks) (amber vials)
caps
) Tightly sealed glass
Long-term (months to Protected from light ] ] ]
-20°C ) vials with PTFE-lined
years) (amber vials)
caps

Handling Guidelines:

» Before use, thaw frozen stock solutions at room temperature and ensure the solution is
homogeneous by gentle vortexing.

» To minimize the effects of repeated freeze-thaw cycles, it is recommended to aliquot the
stock solution into smaller, single-use volumes.

» Avoid exposing the stock solution to light for extended periods.
o Use sterile techniques when handling the stock solution to prevent microbial contamination.

o Ensure the vial is tightly sealed after each use to prevent solvent evaporation and absorption
of atmospheric moisture.

Flobufen Stock Solution Stability Assessment

This section outlines a protocol for a long-term and accelerated stability study of Flobufen in
DMSO.

Experimental Workflow for Stability Testing
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Storage Conditions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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